2-(4-ethylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: 2-(4-ethylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C19H19N3O3/c1-2-14-8-10-16(11-9-14)24-13-17(23)20-12-18-21-19(22-25-18)15-6-4-3-5-7-15/h3-11H,2,12-13H2,1H3,(H,20,23)
• InChI Key: NDUARKRUOGXPJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

2-(4-ethylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is an organic compound that belongs to the class of acetamides This compound is characterized by the presence of an ethylphenoxy group and a phenyl-1,2,4-oxadiazolylmethyl group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-ethylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes:

Formation of the 4-ethylphenoxy group: This can be achieved by reacting 4-ethylphenol with an appropriate halogenated acetic acid derivative under basic conditions to form 2-(4-ethylphenoxy)acetic acid.

Synthesis of the 1,2,4-oxadiazole ring: This involves the cyclization of a hydrazide with a nitrile to form the 1,2,4-oxadiazole ring.

Coupling of the two fragments: The final step involves coupling the 2-(4-ethylphenoxy)acetic acid with the 1,2,4-oxadiazole derivative using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems for reagent addition and product isolation would enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-(4-ethylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide can undergo various chemical reactions, including:

Oxidation: The phenyl and ethyl groups can be oxidized under strong oxidative conditions.

Reduction: The oxadiazole ring can be reduced to form different derivatives.

Substitution: The phenoxy and oxadiazole rings can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) or nucleophiles like sodium methoxide (NaOMe) can be used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of carboxylic acids or ketones, while reduction can yield alcohols or amines.

Scientific Research Applications

2-(4-ethylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a ligand in the study of enzyme-substrate interactions or receptor binding studies.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(4-ethylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves its interaction with specific molecular targets. The phenoxy and oxadiazole groups can interact with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• 2-(4-chlorophenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• 2-(4-bromophenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

Uniqueness

The presence of the ethyl group in 2-(4-ethylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide distinguishes it from its analogs, potentially affecting its physical and chemical properties, such as solubility, reactivity, and biological activity. This uniqueness can be leveraged in specific applications where these properties are advantageous.